![molecular formula C15H24ClNO2 B1441778 2-[2-(2-Phenoxyethoxy)ethyl]piperidine hydrochloride CAS No. 1220030-05-6](/img/structure/B1441778.png)
2-[2-(2-Phenoxyethoxy)ethyl]piperidine hydrochloride
Overview
Description
“2-[2-(2-Phenoxyethoxy)ethyl]piperidine hydrochloride” is a chemical compound with the molecular formula C15H24ClNO2 . It has an average mass of 285.810 Da and a monoisotopic mass of 285.149567 Da . This compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of “this compound” consists of 15 carbon atoms, 24 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 chlorine atom .Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : A study demonstrated the synthesis of a closely related compound, (2Z)-4,6-diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, using Claisen-Schmidt condensation, Michael addition, and N-alkylation. This process showcases advanced techniques in synthesizing piperidine derivatives, which can be relevant for synthesizing 2-[2-(2-Phenoxyethoxy)ethyl]piperidine hydrochloride (Ovonramwen, Owolabi, & Oviawe, 2019).
Biological and Pharmacological Activities
Cytotoxic and Anticancer Properties : A study on 4-(beta-Arylvinyl)-3-(beta-arylvinylketo)-1-ethyl-4-piperidinols revealed significant cytotoxicity toward various cell lines, highlighting the potential of piperidine derivatives in cancer treatment. This suggests that this compound may also possess similar properties (Dimmock et al., 1998).
Protecting Group for Phenols : The evaluation of 2-(piperidine-1-yl)-ethyl (PIP) as a protecting group for phenols, which was found to be stable under various conditions, indicates the utility of piperidine derivatives in synthetic chemistry. This could relate to the use of this compound in similar applications (Norén, 2021).
Chemical Inhibition Studies : The study on specific inhibitors of carboxylesterases, which involved piperidine derivatives, demonstrates the role of such compounds in enzyme inhibition research. This may guide the exploration of this compound in similar contexts (Yoon et al., 2004).
Chemical Structure and Properties
Structural Analysis : Research into the synthesis and structural analysis of various piperidine derivatives provides insights into their chemical characteristics. This foundational knowledge is vital for understanding and manipulating this compound for specific research applications (Rameshkumar et al., 2003).
Pharmacological Effects : The review on Paroxetine hydrochloride, a piperidine derivative, documents its physicochemical properties, spectroscopic data, and pharmacological effects. This comprehensive overview provides a model for studying the properties of this compound (Germann, Ma, Han, & Tikhomirova, 2013).
Properties
IUPAC Name |
2-[2-(2-phenoxyethoxy)ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO2.ClH/c1-2-7-15(8-3-1)18-13-12-17-11-9-14-6-4-5-10-16-14;/h1-3,7-8,14,16H,4-6,9-13H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RABZNBAQHQMKDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CCOCCOC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.81 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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